Cas no 898368-28-0 (2-ethyl-5-(3-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol)

• Product Name: 2-ethyl-5-(3-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol
• CAS No: 898368-28-0
• MF: C₂₄H₂₆FN₅O₂S
• MW: 467.558947086334
• CID: 5481231
• Update Time: 2025-07-17

2-ethyl-5-(3-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-5-[(3-fluorophenyl)-[4-(4-methoxyphenyl)piperazin-1-yl]methyl]-[1,3]thiazolo[3,2-b][1,2,4]triazol-6-ol
• Thiazolo[3,2-b][1,2,4]triazol-6-ol, 2-ethyl-5-[(3-fluorophenyl)[4-(4-methoxyphenyl)-1-piperazinyl]methyl]-
• 2-ethyl-5-(3-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

• Inchi： 1S/C24H26FN5O2S/c1-3-20-26-24-30(27-20)23(31)22(33-24)21(16-5-4-6-17(25)15-16)29-13-11-28(12-14-29)18-7-9-19(32-2)10-8-18/h4-10,15,21,31H,3,11-14H2,1-2H3
• InChI Key： AVYHCYKCKZBHMG-UHFFFAOYSA-N
• SMILES： N1=C(CC)N=C2SC(C(C3=CC=CC(F)=C3)N3CCN(C4=CC=C(OC)C=C4)CC3)=C(O)N12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 2-ethyl-5-(3-fluorophenyl)4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4triazolo3,2-b1,3thiazol-6-ol

Comprehensive Overview of 2-ethyl-5-(3-fluorophenyl)-4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898368-28-0)

The compound 2-ethyl-5-(3-fluorophenyl)-4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol (CAS No. 898368-28-0) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its complex structure, featuring a triazolothiazole core modified with fluorophenyl and methoxyphenyl substituents, positions it as a promising candidate for therapeutic applications. Researchers are particularly interested in its potential interactions with central nervous system (CNS) targets, given the presence of the piperazine moiety, which is commonly found in neuroactive compounds.

In recent years, the demand for novel heterocyclic compounds like 2-ethyl-5-(3-fluorophenyl)-4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol has surged, driven by advancements in drug discovery and medicinal chemistry. This compound's unique molecular scaffold offers opportunities for modulating enzyme activity and receptor binding, making it a subject of intense study in the context of neurodegenerative diseases and psychiatric disorders. Its fluorinated aromatic ring further enhances its metabolic stability, a critical factor in pharmacokinetic optimization.

From a synthetic perspective, the preparation of CAS No. 898368-28-0 involves multi-step organic transformations, including cyclization reactions and N-alkylation processes. The triazolothiazole backbone is constructed through 1,3-dipolar cycloaddition, followed by functionalization with the ethyl, fluorophenyl, and methoxyphenyl groups. Such synthetic routes are often optimized for yield and purity, as impurities can significantly impact the compound's biological activity.

The pharmacological profile of 2-ethyl-5-(3-fluorophenyl)-4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol is under active investigation, with preliminary studies suggesting its affinity for serotonin receptors and dopamine transporters. These findings align with current trends in precision medicine, where targeted therapies are designed to address specific biochemical pathways. The compound's lipophilicity, influenced by its aryl substituents, also makes it a candidate for blood-brain barrier penetration, a key consideration in CNS drug development.

Beyond its therapeutic potential, CAS No. 898368-28-0 is also a valuable tool in chemical biology. Its fluorescent properties, attributed to the triazolothiazole core, enable its use as a molecular probe for studying protein-ligand interactions. This dual functionality—both as a drug candidate and a research reagent—highlights its versatility in modern biomedical research.

In conclusion, 2-ethyl-5-(3-fluorophenyl)-4-(4-methoxyphenyl)piperazin-1-ylmethyl-1,2,4-triazolo[3,2-b][1,3]thiazol-6-ol represents a fascinating intersection of medicinal chemistry and drug discovery. Its structural complexity and bioactive potential make it a compelling subject for further study, particularly in the realms of neurology and psychopharmacology. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics.